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Compound of Interest

Compound Name: 3-(2-Oxopropoxy)benzonitrile
CAS No.: 18859-29-5
Cat. No.: B096723
Get Quote
. J

Executive Summary & Compound Architecture

3-(2-Oxopropoxy)benzonitrile, often utilized as a scaffold in the synthesis of beta-blockers
and agrochemicals, presents a distinct spectroscopic signature due to the interplay between its
electron-withdrawing nitrile group and the electron-donating ether linkage.[1]

IUPAC Name: 3-(2-Oxopropoxy)benzonitrile[2]

Molecular Formula: C1o0HaNO2[1]

Exact Mass: 175.0633 Da[1]

Structural Key: Meta-substitution pattern on the benzene ring; acetonyl ether side chain.[1]

Analytical Workflow

The following directed graph outlines the logical flow for structural validation, ensuring no
artifact is mistaken for a signal.
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Figure 1: Integrated spectroscopic workflow for structural confirmation.

Mass Spectrometry (MS) Analysis

Objective: Confirm molecular weight and identify characteristic fragmentation patterns
indicative of the acetonyl and benzonitrile moieties.

Fragmentation Logic

The molecule (M+ = 175) typically undergoes

-cleavage at the ketone and ether bonds.[1] The stability of the phenoxy cation drives specific
pathways.
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Figure 2: Primary fragmentation pathways under Electron Impact (El, 70eV).[1]

Infrared (FT-IR) Spectroscopy

Objective: Rapid identification of functional groups to rule out starting materials (e.g., 3-
cyanophenol).

Critical Absorption Bands

The spectrum is dominated by the nitrile and carbonyl stretches. The absence of a broad -OH
band (3200-3500 cm™?) is the primary indicator of successful alkylation.[1]

« Nitrile (

): ~2230 cm~1.[1] Sharp, distinct intensity. This band is diagnostic for the cyano group and is
largely unaffected by the meta-substitution.[1]

+ Ketone (
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): ~1715-1725 cm~1. Strong stretch.[1] The non-conjugated nature of the ketone (separated
by a methylene group) keeps this value typical of aliphatic ketones.

e Ether (

):

o Ar-O stretch: ~1240-1260 cm~* (Asymmetric).
o Aliph-O stretch: ~1020-1050 cm~! (Symmetric).
e Aromatic (

): ~1580 cm~t and 1480 cm~1.

e Substitution Pattern (Meta): ~680-690 cm~* and ~780 cm~* (C-H out-of-plane bending).[1]

Nuclear Magnetic Resonance (NMR) Analysis

Objective: Definitive structural elucidation. The chemical shifts discussed below are referenced

to

(7.26 ppm for *H, 77.16 ppm for 13C).

'H NMR (Proton) Data

The molecule possesses a plane of asymmetry, but the acetonyl group rotates freely.
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Classic singlet,
no neighbors.

Expert Insight: The singlet at ~4.60 ppm is the critical "purity check." If this appears as a
doublet or multiplet, suspect unreacted chloroacetone or ring-alkylation byproducts.[1]

3C NMR (Carbon) Data
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Experimental Protocols
Protocol A: Sample Preparation for NMR

e Solvent: Chloroform-d (

) with 0.03% TMS.

e Concentration: 10-15 mg of sample in 0.6 mL solvent.

« Filtration: If the sample is crude, filter through a cotton plug in a Pasteur pipette to remove
inorganic salts (

) from synthesis.
e Acquisition:
o 1H: 16 scans, 1s relaxation delay.

o 13C: 512 scans minimum (due to quaternary carbons).

Protocol B: GC-MS Setup

e Column: HP-5ms or equivalent (30m x 0.25mm, 0.25pum film).[1]

Carrier Gas: Helium at 1.0 mL/min.[1]

Temperature Program: 60°C (hold 1 min)
20°C/min

280°C (hold 5 min).

Inlet: Split mode (20:1), 250°C.

lon Source: El, 230°C.

References
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Database for Organic Compounds (SDBS). Retrieved from [Link] (Source for general
benzonitrile and ketone spectral data).
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prediction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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